Cas no 13985-60-9 (Benzene,2-ethyl-1,3,5-trinitro-)

• Product Name: Benzene,2-ethyl-1,3,5-trinitro-
• CAS No: 13985-60-9
• MF: C₈H₇N₃O₆
• MW: 241.157681703568
• CID: 192722
• PubChem ID: 26373
• Update Time: 2025-04-19

Benzene,2-ethyl-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-ethyl-1,3,5-trinitro-
• 2-ethyl-1,3,5-trinitrobenzene
• 2,4,6-Trinitroethylbenzene
• BRN 2001103
• Ethyl-2,4,6-trinitrobenzene
• trinitroethylbenzene
• EINECS 237-778-8
• 13985-60-9
• 2-Ethyl-1,3,5-trinitro-benzene
• BENZENE, 2-ETHYL-1,3,5-TRINITRO-
• 9UX7T559VE
• 4-05-00-00916 (Beilstein Handbook Reference)
• 1-ethyl-2,4,6-trinitrobenzene
• DTXSID90161179
• SCHEMBL4000997
• NS00024522
• UNII-9UX7T559VE

• Inchi： 1S/C8H7N3O6/c1-2-6-7(10(14)15)3-5(9(12)13)4-8(6)11(16)17/h3-4H,2H2,1H3
• InChI Key： VDKWJWFQFPWXFC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1CC)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 241.03351
• Monoisotopic Mass: 241.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Density: 1.528
• Boiling Point: 337.6°C at 760 mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.62
• PSA: 129.42

Benzene,2-ethyl-1,3,5-trinitro- Security Information

• Hazardous Material transportation number：0473
• HazardClass：1.1A